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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylammonium acetate is a salt formed from the weak base trimethylamine and the
weak acid acetic acid. This document provides a comprehensive overview of its chemical
properties, tailored for professionals in research and drug development. The information
presented herein is supported by experimental data and established chemical principles.

Core Chemical Properties

The fundamental chemical properties of trimethylammonium acetate are summarized in the
table below, providing a clear reference for its use in experimental design and formulation.

Property Value Source(s)

Molecular Formula CsHi3NO:2 --INVALID-LINK--
Molecular Weight 119.16 g/mol --INVALID-LINK--
CAS Number 6850-27-7 --INVALID-LINK--
Appearance White crystalline solid --INVALID-LINK--

pKa of Trimethylammonium ion

~9.80 at 25°C General Chemistry Textbooks
((CH3)sNH™)
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Acidity, Basicity, and Buffering Capacity

Trimethylammonium acetate is the salt of a weak base (trimethylamine, pKb =4.19) and a
weak acid (acetic acid, pKa = 4.76). In aqueous solution, it establishes an equilibrium between
the trimethylammonium cation, the acetate anion, and their corresponding conjugate base and
acid.

The pH of a trimethylammonium acetate solution can be approximated by considering the
pKa of the trimethylammonium ion, which is the conjugate acid of trimethylamine. The pKa of
the trimethylammonium ion is approximately 9.80. This indicates that trimethylammonium
acetate can act as a buffer in the pH range of approximately 8.8 to 10.8.

Solubility Profile

Trimethylammonium acetate is a polar salt and exhibits good solubility in polar solvents.

Solvent Solubility Source(s)
Water Soluble --INVALID-LINK--

Qualitative assessment based
Methanol Soluble )

on polarity

Qualitative assessment based
Ethanol Soluble ]

on polarity
Non-polar solvents (e.g., Qualitative assessment based

Insoluble )

hexane) on polarity

Reactivity and Stability

Trimethylammonium acetate is a stable salt under standard laboratory conditions. Its
reactivity is primarily dictated by the acidic and basic nature of its constituent ions.

¢ Reaction with Strong Acids: The acetate ion will react with strong acids (e.g., HCI) to form
acetic acid.

e Reaction with Strong Bases: The trimethylammonium ion will react with strong bases (e.g.,
NaOH) to form trimethylamine.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/product/b6596051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Due to the volatility of trimethylamine and acetic acid, trimethylammonium acetate is
considered a volatile salt, which can be advantageous in applications like HPLC where removal
of buffer components is desired.[1]

Experimental Protocols
Synthesis of Trimethylammonium Acetate

Objective: To synthesize trimethylammonium acetate from trimethylamine and acetic acid.

Materials:

Trimethylamine (agueous solution or gas)

o Glacial acetic acid

e Deionized water

e Round-bottom flask

e Magnetic stirrer and stir bar

e |ce bath

pH meter

Procedure:

In a well-ventilated fume hood, place a known volume of deionized water in a round-bottom
flask equipped with a magnetic stir bar and cool it in an ice bath.

e Slowly add a stoichiometric amount of trimethylamine to the cooled water with continuous
stirring.

» While monitoring the pH, slowly add an equimolar amount of glacial acetic acid to the
trimethylamine solution. The reaction is exothermic, so maintain the temperature with the ice
bath.

» Continue stirring for 1-2 hours to ensure the reaction goes to completion.
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e The resulting solution is aqueous trimethylammonium acetate. The concentration can be
adjusted by the initial amounts of reactants and water.

Reactants

Acetic Acid
(CHsCOOH)
Trimethylamine
((CHs)3N)

Product
Process
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Trimethylammonium Acetate
((CH3)sNH*CH3COO™)

Click to download full resolution via product page

Figure 1: Synthesis of Trimethylammonium Acetate.

Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the pKa of the trimethylammonium ion in a
trimethylammonium acetate solution.

Materials:

o Trimethylammonium acetate solution (e.g., 0.1 M)

o Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

» Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
e pH meter with a calibrated electrode

e Buret

o Beaker
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» Magnetic stirrer and stir bar

Procedure:

o Pipette a known volume of the trimethylammonium acetate solution into a beaker.
» Place the beaker on a magnetic stirrer and immerse the pH electrode.

o Record the initial pH of the solution.

« Titrate the solution with the standardized HCI solution, adding small increments (e.g., 0.5-1.0
mL) and recording the pH after each addition. Continue the titration well past the equivalence
point.

» Repeat the titration with the standardized NaOH solution.
e Plot the pH versus the volume of titrant added for both titrations.

e The pKa of the trimethylammonium ion corresponds to the pH at the half-equivalence point
of the titration with NaOH.
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Figure 2: Workflow for pKa Determination.

Potential Role in Biological Systems
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While there is no direct evidence of trimethylammonium acetate as a signaling molecule
itself, its constituent ions, trimethylammonium and acetate, have known biological activities.
Quaternary ammonium compounds can interact with cell membranes and ion channels.[2] The
trimethylammonium group is a key component of choline, which is a precursor to the
neurotransmitter acetylcholine and a vital component of cell membranes.[3]

Acetate is a short-chain fatty acid that can be utilized by cells as an energy source and as a
precursor for lipid synthesis. It has also been shown to influence cellular signaling through
histone acetylation, an epigenetic modification that regulates gene expression.

Given these roles, it is plausible that trimethylammonium acetate could have indirect effects
on cell signaling pathways by influencing choline metabolism or by providing a source of
acetate for cellular processes.
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Figure 3: Hypothetical Signaling Influence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Trimethylammonium Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596051#what-are-the-chemical-properties-of-
trimethylammonium-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7350379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7350379/
https://en.wikipedia.org/wiki/Choline
https://www.benchchem.com/product/b6596051#what-are-the-chemical-properties-of-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#what-are-the-chemical-properties-of-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#what-are-the-chemical-properties-of-trimethylammonium-acetate
https://www.benchchem.com/product/b6596051#what-are-the-chemical-properties-of-trimethylammonium-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6596051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

